Cas no 23612-33-1 (3-Nitro-1H-pyrrolo3,2-bpyridine)

3-Nitro-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound featuring a fused pyrrole and pyridine ring system with a nitro substituent at the 3-position. This structure imparts unique electronic and reactivity properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its nitro group enhances electrophilic character, facilitating further functionalization through reduction or substitution reactions. The compound’s rigid aromatic framework contributes to stability while allowing for precise modifications in drug discovery and material science applications. Its compatibility with cross-coupling reactions further expands its utility in constructing complex molecular architectures. Suitable for research and industrial use, it offers a versatile scaffold for developing biologically active compounds.
3-Nitro-1H-pyrrolo3,2-bpyridine structure
23612-33-1 structure
Product Name:3-Nitro-1H-pyrrolo3,2-bpyridine
CAS No:23612-33-1
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD11846273
CID:1081571
PubChem ID:57613640
Update Time:2025-10-29

3-Nitro-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Nitro-1H-pyrrolo[3,2-b]pyridine
    • 3-Nitro-4-aza-indol
    • 3-Nitro-4-azaindole
    • DTXSID80727324
    • DB-395257
    • SCHEMBL3169007
    • MFCD11846273
    • CS-0141582
    • FTRQCCAMRDXXGH-UHFFFAOYSA-N
    • AS-43652
    • AKOS022174711
    • 23612-33-1
    • 1H-Pyrrolo[3,2-b]pyridine, 3-nitro-
    • YAA61233
    • 3-Nitro-1H-pyrrolo3,2-bpyridine
    • MDL： MFCD11846273
    • Inchi： 1S/C7H5N3O2/c11-10(12)6-4-9-5-2-1-3-8-7(5)6/h1-4,9H
    • InChI Key： FTRQCCAMRDXXGH-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CNC2C=CC=NC=21)=O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • PSA: 74.50000
  • LogP: 1.99430

3-Nitro-1H-pyrrolo3,2-bpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Nitro-1H-pyrrolo3,2-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM149237-5g
3-nitro-1H-pyrrolo[3,2-b]pyridine
 23612-33-1 95%
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 $634 2021-06-09
abcr
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3-Nitro-1H-pyrrolo[3,2-b]pyridine; .
 23612-33-1
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 €210.30 2023-06-15
abcr
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abcr
AB490214-5 g
3-Nitro-1H-pyrrolo[3,2-b]pyridine; .
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 €1300.00 2023-06-15
Apollo Scientific
OR941059-250mg
3-Nitro-1H-pyrrolo[3,2-b]pyridine
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Apollo Scientific
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Chemenu
CM149237-5g
3-nitro-1H-pyrrolo[3,2-b]pyridine
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TRC
N520125-10mg
3-Nitro-1H-pyrrolo[3,2-b]pyridine
 23612-33-1
10mg
 $ 50.00 2022-06-03
TRC
N520125-50mg
3-Nitro-1H-pyrrolo[3,2-b]pyridine
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 $ 95.00 2022-06-03
TRC
N520125-100mg
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